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  3. 2-butyl-6-{[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
2-butyl-6-{[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 2-butyl-6-{[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873237
InChI: InChI=1S/C22H22FN5OS/c1-4-5-9-19-26-28-20(24)18(21(29)25-22(28)30-19)11-15-10-13(2)27(14(15)3)17-8-6-7-16(23)12-17/h6-8,10-12,24H,4-5,9H2,1-3H3/b18-11-,24-20?
SMILES: CCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)F)C)C(=O)N=C2S1
Molecular Formula: C22H22FN5OS
Molecular Weight: 423.5 g/mol

2-butyl-6-{[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873237

Molecular Formula: C22H22FN5OS

Molecular Weight: 423.5 g/mol

* For research use only. Not for human or veterinary use.

2-butyl-6-{[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C22H22FN5OS
Molecular Weight 423.5 g/mol
IUPAC Name (6Z)-2-butyl-6-[[1-(3-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C22H22FN5OS/c1-4-5-9-19-26-28-20(24)18(21(29)25-22(28)30-19)11-15-10-13(2)27(14(15)3)17-8-6-7-16(23)12-17/h6-8,10-12,24H,4-5,9H2,1-3H3/b18-11-,24-20?
Standard InChI Key OGUDQEBKDAPSHE-MHHBVAOCSA-N
Isomeric SMILES CCCCC1=NN2C(=N)/C(=C/C3=C(N(C(=C3)C)C4=CC(=CC=C4)F)C)/C(=O)N=C2S1
SMILES CCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)F)C)C(=O)N=C2S1
Canonical SMILES CCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=CC=C4)F)C)C(=O)N=C2S1

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